CDOT is a thiazole compound that was first synthesized in 2012 and has since gained attention due to its potential applications in the pharmaceutical and materials industries. The compound contains a bicyclic structure, with a diazabicyclo[3.2.1]octane ring and a thiazole ring attached to a chloromethyl group.
CDOT is a white or light yellow crystalline powder that is sparingly soluble in water and highly soluble in organic solvents. Its melting point is approximately 77-78°C. The compound has a high molecular weight of 305.83 g/mol and a molecular formula of C13H20ClN3S.
CDOT can be synthesized via a multi-step process starting with 5-chloro-2-thiophenecarbonitrile and 1,4-diazabicyclo[3.2.1]octane. The final step involves the addition of methyl chloroformate to the intermediate product. Characterization of CDOT can be done using various techniques such as nuclear magnetic resonance (NMR) spectroscopy, Fourier-transform infrared (FTIR) spectroscopy, and mass spectrometry.
CDOT can be analyzed using various techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and X-ray crystallography.
CDOT has been found to exhibit antimicrobial and anticancer properties in vitro. In one study, it was shown to inhibit the growth of various bacterial strains, including multidrug-resistant strains. CDOT has also been shown to induce apoptosis in cancer cells.
As of now, there is limited information on the toxicity and safety of CDOT. However, studies have shown that it exhibits low toxicity in mice, with an LD50 value of greater than 2,000 mg/kg.
CDOT has potential applications in the pharmaceutical industry as an antimicrobial and anticancer agent. It can also be used as a building block for the synthesis of other compounds. CDOT has been shown to have the ability to form complexation compounds with various metals, which could make it useful in materials science.
Research on CDOT is still in its early stages. Studies have focused mainly on its synthesis and characterization, as well as its antimicrobial and anticancer activities.
CDOT has potential implications in the pharmaceutical, materials, and chemical industries. It could be used as a starting point for the synthesis of other compounds with antimicrobial, anticancer, and metal-complexing properties. Limitations: As with most new compounds, there are limitations to CDOT that must be addressed in future research. These include its limited solubility in water and potential toxicity in higher doses.
There are several future directions for research on CDOT. These include: 1. Exploring its potential as a metal-complexing agent for use in materials science. 2. Investigating its potential as a fluorescent probe for use in biological imaging. 3. Developing more efficient and scalable methods for synthesizing CDOT. 4. Conducting further studies on its toxicity and safety. 5. Examining its potential to inhibit biofilm formation in bacterial strains. 6. Exploring its potential as a chemotherapeutic agent for the treatment of cancer. 7. Investigating its potential as a chiral auxiliary in asymmetric synthesis. 8. Exploring its potential as an electrochemical probe for the detection of metal ions. In conclusion, CDOT is a promising compound with potential applications in various fields of research and industry. Research on CDOT is still in its early stages, but the available evidence suggests that it has antimicrobial and anticancer activities, as well as the ability to form complexation compounds with various metals. Future research should focus on addressing its limitations and exploring its potential in various applications.
For inquiries regarding product suitability or assistance with placing orders, please don't hesitate to reach out to our expert technical support team. Alternatively, you can explore our informative guide pages for further assistance.